[trans-3-Fluorocyclopentyl]methanol

• Molecular Formula: C6H11FO
• Molecular Weight: 118.15 g/mol
• IUPAC Name: [(1S,3S)-3-fluorocyclopentyl]methanol
• InChI: InChI=1S/C6H11FO/c7-6-2-1-5(3-6)4-8/h5-6,8H,1-4H2/t5-,6-/m0/s1
• InChI Key: CYSCIWOGJGUWHI-WDSKDSINSA-N
• Isomeric SMILES: C1C[C@@H](C[C@H]1CO)F
• Canonical SMILES: C1CC(CC1CO)F

Description

[trans-3-Fluorocyclopentyl]methanol (CAS: 1903997-06-7) is a fluorinated cyclopentane derivative with the molecular formula C₆H₁₁FO. The compound features a fluorine atom at the trans-3 position of the cyclopentyl ring and a hydroxymethyl group attached to the adjacent carbon. Its molecular weight is 118.15 g/mol, and it is typically stored at 2–8°C with transportation under ice-cooled conditions to maintain stability . The purity of commercially available samples, such as those from Aladdin Biochemical Technology, is ≥97% .

Fluorinated cyclopentanes like this compound are of interest in medicinal chemistry and materials science due to the unique electronic and steric effects imparted by fluorine. The trans configuration of the fluorine atom may influence its conformational stability, solubility, and reactivity compared to cis isomers or non-fluorinated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [trans-3-Fluorocyclopentyl]methanol typically involves the fluorination of cyclopentane derivatives followed by the introduction of a methanol group. One common method includes the use of fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) to introduce the fluorine atom. The reaction conditions often require a solvent like acetonitrile and a catalyst to facilitate the reaction.

Industrial Production Methods

Industrial production of [trans-3-Fluorocyclopentyl]methanol may involve large-scale fluorination processes using continuous flow reactors to ensure consistent quality and yield. The use of advanced fluorinating agents and optimized reaction conditions can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

[trans-3-Fluorocyclopentyl]methanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form a cyclopentane derivative without the hydroxyl group.

Substitution: The fluorine atom can be substituted with other halogens or functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas (H2) are commonly employed.

Substitution: Reagents like sodium iodide (NaI) in acetone can facilitate halogen exchange reactions.

Major Products Formed

Oxidation: Formation of [trans-3-Fluorocyclopentyl]ketone.

Reduction: Formation of cyclopentane derivatives.

Substitution: Formation of [trans-3-Iodocyclopentyl]methanol or other substituted derivatives.

Scientific Research Applications

[trans-3-Fluorocyclopentyl]methanol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential effects on biological systems, including enzyme interactions and metabolic pathways.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of [trans-3-Fluorocyclopentyl]methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom can influence the compound’s binding affinity and selectivity, affecting various biochemical pathways. The hydroxyl group can participate in hydrogen bonding, further modulating the compound’s activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

While the provided evidence lacks direct comparative studies of [trans-3-Fluorocyclopentyl]methanol, its properties can be inferred through structural analogs and general principles of fluorinated alcohols.

Structural Isomers: cis-3-Fluorocyclopentylmethanol

• Stereochemical Effects : The trans isomer likely exhibits distinct dipole moments and hydrogen-bonding capabilities compared to the cis counterpart. For example, the trans configuration may reduce steric hindrance around the hydroxyl group, enhancing solubility in polar solvents.

Non-Fluorinated Analog: Cyclopentylmethanol

• Acidity : Fluorine’s electronegativity could increase the acidity of the hydroxyl group (pKa reduction), making it more reactive in esterification or oxidation reactions .

Fluorinated Cyclohexane Derivatives: trans-4-Fluorocyclohexylmethanol

• Ring Size Effects: The smaller cyclopentane ring in [trans-3-Fluorocyclopentyl]methanol introduces greater ring strain and conformational rigidity compared to cyclohexane analogs. This may impact its interaction with biological targets or polymer matrices.

Limitations of Available Evidence

For instance:

• only provides basic product specifications (purity, storage).
• references methanol in extraction processes but lacks relevance to fluorinated analogs.

Thus, the comparisons above are extrapolated from general principles of organic chemistry rather than empirical studies.